Cas no 376361-97-6 (1,3-Benzenediol, 4-[3-(4-hydroxyphenyl)propyl]-)

• Product Name: 1,3-Benzenediol, 4-[3-(4-hydroxyphenyl)propyl]-
• CAS No: 376361-97-6
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• CID: 1485536
• PubChem ID: 10900865
• Update Time: 2025-04-21

1,3-Benzenediol, 4-[3-(4-hydroxyphenyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 4-[3-(4-hydroxyphenyl)propyl]-
• 4'-O-Demethylbroussonin A
• InChI=1/C15H16O3/c16-13-7-4-11(5-8-13)2-1-3-12-6-9-14(17)10-15(12)18/h4-10,16-18H,1-3H
• AKOS040761148
• 376361-97-6
• SCHEMBL6822966
• 4-[3-(4-hydroxyphenyl)propyl]benzene-1,3-diol
• 4-[3-(4-Hydroxyphenyl)propyl]resorcinol
• CHEMBL453448
• 1-(2

• Inchi： 1S/C15H16O3/c16-13-7-4-11(5-8-13)2-1-3-12-6-9-14(17)10-15(12)18/h4-10,16-18H,1-3H2
• InChI Key： OKSKNGMIUSMMMM-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1CCCC1C=CC(=CC=1)O)O

Computed Properties

• Exact Mass: 244.10998
• Monoisotopic Mass: 244.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 455.5±14.0 °C at 760 mmHg
• Flash Point: 221.4±14.7 °C
• PSA: 60.69
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1,3-Benzenediol, 4-[3-(4-hydroxyphenyl)propyl]- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Cinnamylphenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether